Cas no 4444-90-0 (1-Octadecanone,1-(2-thienyl)-)

• Product Name: 1-Octadecanone,1-(2-thienyl)-
• CAS No: 4444-90-0
• MF: C₂₂H₃₈OS
• MW: 350.601525783539
• CID: 334868
• PubChem ID: 349114
• Update Time: 2025-04-19

1-Octadecanone,1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanone,1-(2-thienyl)-
• 1-thiophen-2-yloctadecan-1-one
• 1-(2-thienyl)octadecan-1-one
• 1-[2]thienyl-octadecan-1-one
• AC1L8AOB
• BTB12888
• NSC408674
• SureCN9046710
• SCHEMBL9046710
• AKOS024432781
• 2-OCTADECANOYLTHIOPHENE
• DTXSID30325112
• NSC-408674
• 4444-90-0

• Inchi： 1S/C22H38OS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21(23)22-19-17-20-24-22/h17,19-20H,2-16,18H2,1H3
• InChI Key： OUMNVFUQHYWVSC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 350.26454
• Monoisotopic Mass: 350.264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 0.936
• Boiling Point: 456.7°Cat760mmHg
• Flash Point: 230°C
• Refractive Index: 1.492
• PSA: 17.07
• LogP: 8.19230